Cas no 1407043-81-5 (1-amino-2-3,5-bis(trifluoromethyl)phenylpropan-2-ol)

1-Amino-2-[3,5-bis(trifluoromethyl)phenyl]propan-2-ol is a fluorinated aromatic compound featuring a β-amino alcohol functional group. Its structure, incorporating two trifluoromethyl groups, enhances lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical applications. The presence of both amino and hydroxyl groups allows for versatile derivatization, facilitating its use as a chiral building block in asymmetric synthesis. The electron-withdrawing trifluoromethyl groups contribute to increased reactivity in electrophilic substitutions, while the β-amino alcohol moiety supports chelation with metals, useful in catalytic systems. This compound is particularly relevant in the development of bioactive molecules due to its structural rigidity and potential for hydrogen bonding interactions.
1-amino-2-3,5-bis(trifluoromethyl)phenylpropan-2-ol structure
1407043-81-5 structure
Product Name:1-amino-2-3,5-bis(trifluoromethyl)phenylpropan-2-ol
CAS No:1407043-81-5
MF:C11H11F6NO
MW:287.201564073563
CID:5802547
PubChem ID:62774940
Update Time:2025-05-25

1-amino-2-3,5-bis(trifluoromethyl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-amino-2-3,5-bis(trifluoromethyl)phenylpropan-2-ol
    • AKOS012068893
    • EN300-1937096
    • 1407043-81-5
    • 1-amino-2-[3,5-bis(trifluoromethyl)phenyl]propan-2-ol
    • Inchi: 1S/C11H11F6NO/c1-9(19,5-18)6-2-7(10(12,13)14)4-8(3-6)11(15,16)17/h2-4,19H,5,18H2,1H3
    • InChI Key: JYPOZCZUXNHDDQ-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(F)(F)F)C=C(C=1)C(C)(CN)O)(F)F

Computed Properties

  • Exact Mass: 287.07448295g/mol
  • Monoisotopic Mass: 287.07448295g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 46.2Ų

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Additional information on 1-amino-2-3,5-bis(trifluoromethyl)phenylpropan-2-ol

Comprehensive Analysis of 1-amino-2-3,5-bis(trifluoromethyl)phenylpropan-2-ol (CAS No. 1407043-81-5)

The compound 1-amino-2-3,5-bis(trifluoromethyl)phenylpropan-2-ol (CAS No. 1407043-81-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl groups and the amino alcohol moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its fluorinated aromatic core can enhance metabolic stability and bioavailability.

In recent years, the demand for fluorinated compounds like 1-amino-2-3,5-bis(trifluoromethyl)phenylpropan-2-ol has surged due to their role in developing next-generation therapeutics. The incorporation of trifluoromethyl groups is a common strategy to improve the pharmacokinetic properties of drug candidates. This compound’s CAS No. 1407043-81-5 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science.

One of the key advantages of 1-amino-2-3,5-bis(trifluoromethyl)phenylpropan-2-ol is its versatility. It serves as a building block for heterocyclic compounds, which are pivotal in designing enzyme inhibitors and receptor modulators. The amino alcohol functionality also allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This aligns with the growing trend of fragment-based drug design, where small molecules like this are used to identify lead compounds.

The synthesis of 1-amino-2-3,5-bis(trifluoromethyl)phenylpropan-2-ol involves multi-step organic reactions, often starting from 3,5-bis(trifluoromethyl)benzaldehyde. The process typically includes reductive amination or Grignard reactions, followed by purification techniques such as column chromatography. Researchers are increasingly exploring green chemistry approaches to optimize its production, minimizing waste and energy consumption. This resonates with the global push for sustainable chemical synthesis.

From a commercial perspective, CAS No. 1407043-81-5 is listed in catalogs of major chemical suppliers, catering to the needs of pharmaceutical companies and research institutions. Its price and availability are influenced by factors like raw material costs and regulatory requirements. The compound’s patent status is another area of interest, as it determines its accessibility for generic drug development.

In conclusion, 1-amino-2-3,5-bis(trifluoromethyl)phenylpropan-2-ol (CAS No. 1407043-81-5) is a promising candidate for advancing drug discovery and material innovation. Its structural complexity and functional diversity make it a focal point for researchers aiming to address unmet medical needs. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of cutting-edge therapeutics.

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